Synthetic diamond in electrochemistry
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1999v068n05ABEH000494
Abstract
The results of studies on the electrochemistry of diamond carried out during the last decade are reviewed. Methods for the preparation, the crystalline structure and the main electrophysical properties of diamond thin films are considered. Depending on the doping conditions, the diamond behaves as a superwide-gap semiconductor or as a semimetal. It is shown that the 'metal-like' diamond is corrosion-resistant and can be used advantageously as an electrode in the electrosynthesis (in particular, for the electroreduction of compounds that are difficult to reduce) and electroanalysis. Kinetic characteristics of some redox reactions and the impedance parameters for diamond electrodes are presented. The results of comparative studies of the electrodes made of diamond single crystals, olycrystalline diamond and amorphous diamond-like carbon, which reveal the effect of the crystalline structure (e.g., the influence of intercrystallite boundaries) on the electrochemical properties of diamond, are presented. The bibliography includes 99 references.
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